Cas no 1226306-56-4 (2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane)

• Product Name: 2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane
• CAS No: 1226306-56-4
• MF: C₁₁H₁₂Cl₂O₃
• MW: 263.117181777954
• MDL: MFCD16334950
• CID: 5231340
• Update Time: 2026-03-07

2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane
• 2-[2-(2,5-Dichloro-phenoxy)ethyl]-1,3-dioxolane
• A921938
• 2-[2-(2,5-dichlorophenoxy)ethyl]-1,3-dioxolane
• 1,3-Dioxolane, 2-[2-(2,5-dichlorophenoxy)ethyl]-

• MDL： MFCD16334950
• Inchi： 1S/C11H12Cl2O3/c12-8-1-2-9(13)10(7-8)14-4-3-11-15-5-6-16-11/h1-2,7,11H,3-6H2
• InChI Key： KIWFZFKRANRUHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OCCC1OCCO1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7

2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane

Comprehensive Analysis of 2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane (CAS No. 1226306-56-4): Properties, Applications, and Industry Trends

The chemical compound 2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane (CAS No. 1226306-56-4) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a dioxolane derivative, this compound features a chlorophenoxyethyl moiety, which contributes to its stability and reactivity in various chemical processes. Researchers and industry professionals are increasingly exploring its potential in pharmaceutical intermediates, agrochemical formulations, and specialty chemicals, aligning with the growing demand for sustainable and high-performance compounds.

One of the most searched questions about CAS No. 1226306-56-4 revolves around its synthesis methods and reaction mechanisms. The compound is typically synthesized through the condensation of 2,5-dichlorophenol with 1,3-dioxolane derivatives under controlled conditions. This process highlights the importance of green chemistry principles, a trending topic in the scientific community, as it minimizes waste and improves atom economy. Additionally, its molecular weight (approximately 277.1 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for applications requiring balanced solubility profiles.

In the context of pharmaceutical research, 2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane serves as a key intermediate for designing bioactive molecules. Its heterocyclic core and chloro-substituted aromatic ring enable interactions with biological targets, making it valuable for drug discovery. Recent studies have explored its role in modulating enzyme inhibition, a hot topic in precision medicine. Furthermore, its stability under physiological conditions has sparked interest in prodrug development, addressing challenges like bioavailability and targeted delivery.

The agrochemical sector also benefits from this compound’s herbicidal and fungicidal properties. With the global push toward sustainable agriculture, researchers are investigating its efficacy in crop protection formulations. Its mode of action involves disrupting cellular processes in pests, offering an alternative to traditional pesticides. This aligns with the rising demand for eco-friendly agrochemicals, a frequently searched topic among farmers and environmentalists.

From an industrial perspective, CAS No. 1226306-56-4 is gaining traction in material science. Its incorporation into polymer matrices enhances thermal stability and resistance to degradation, addressing needs in high-performance coatings and electronic materials. The compound’s structural versatility allows for customization, meeting specifications for niche applications like flexible electronics and energy storage systems.

Safety and regulatory compliance remain critical considerations. While not classified as hazardous, proper handling guidelines for 2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane emphasize personal protective equipment (PPE) and ventilation controls. These precautions reflect broader industry trends toward occupational health and risk mitigation, topics frequently queried in regulatory databases.

In summary, 2-(2-(2,5-Dichlorophenoxy)ethyl)-1,3-dioxolane (CAS No. 1226306-56-4) exemplifies innovation in chemical design. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its structural adaptability and functional efficacy. As research continues, this compound is poised to play a pivotal role in addressing contemporary challenges in sustainability and technology.